molecular formula C24H28N6O2S B2690351 1-(3-oxo-3-(4-(m-tolyl)piperazin-1-yl)propyl)-4-propylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one CAS No. 1189450-03-0

1-(3-oxo-3-(4-(m-tolyl)piperazin-1-yl)propyl)-4-propylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

Cat. No. B2690351
CAS RN: 1189450-03-0
M. Wt: 464.59
InChI Key: FFJFNLRGSAINTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to improve solubility and bioavailability . It also contains a triazolo[4,3-a]pyrimidine core, which is a structure found in many biologically active compounds .


Molecular Structure Analysis

The compound contains a tolyl group, which is a functional group related to toluene . The position of the methyl and the R substituent on the aromatic ring can generate three possible structural isomers: ortho, meta, and para .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could improve its solubility, while the tolyl group could make it more hydrophobic .

Scientific Research Applications

Antihypertensive Applications

  • Synthesis of Triazolopyrimidines for Antihypertensive Activity : A study by Bayomi et al. (1999) discussed the preparation of 1,2,4-triazolol[1,5-alpha]pyrimidines, which are structurally similar to the chemical . These compounds, including variants with piperazine moieties, were tested for antihypertensive activity, showing promising results (Bayomi et al., 1999).

Antimicrobial and Antitumor Applications

  • Thiazolopyrimidines as Antimicrobial and Antitumor Agents : Said et al. (2004) synthesized derivatives like thiazolopyrimidines and triazolopyrimidines, showcasing potential antimicrobial activity. However, these compounds did not exhibit significant antitumor activity (Said et al., 2004).

5-HT2 Antagonist Activity

  • Bicyclic Triazolone and Triazine Derivatives : Watanabe et al. (1992) synthesized derivatives including 1,2,4-triazolo[4,3-a]pyrimidin-3(2H)-one, exhibiting potent 5-HT2 antagonist activity. This research highlights the potential for developing central nervous system drugs (Watanabe et al., 1992).

Novel Derivatives Synthesis

  • Synthesis of Pyrazolo and Thiazolo Pyrimidines : Abdelriheem et al. (2017) conducted a study on synthesizing new pyrazolo[1,5-a]pyrimidines and related derivatives, demonstrating the versatility of these compounds in pharmaceutical research (Abdelriheem et al., 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many compounds with a piperazine ring and a triazolo[4,3-a]pyrimidine core have been found to have various biological activities .

properties

IUPAC Name

12-[3-[4-(3-methylphenyl)piperazin-1-yl]-3-oxopropyl]-8-propyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H28N6O2S/c1-3-10-29-23(32)22-19(9-15-33-22)30-20(25-26-24(29)30)7-8-21(31)28-13-11-27(12-14-28)18-6-4-5-17(2)16-18/h4-6,9,15-16H,3,7-8,10-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FFJFNLRGSAINTR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=CC(=C5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H28N6O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

464.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.